Cas no 731862-92-3 (Mal-C6-amine TFA)

Mal-C6-amine TFA structure
Mal-C6-amine TFA structure
Product Name:Mal-C6-amine TFA
CAS No:731862-92-3
MF:C12H17F3N2O4
MW:310.269593954086
MDL:MFCD11519191
CID:547988
PubChem ID:57383514
Update Time:2025-04-19

Mal-C6-amine TFA Chemical and Physical Properties

Names and Identifiers

    • 1-(6-Aminohexyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate
    • 1H-Pyrrole-2,5-dione,1-(6-aminohexyl)-, 2,2,2-trifluoroacetate (1:1)
    • N-(6-Aminohexyl)maleimide trifluoroacetate salt
    • AK113159
    • PubChem11794
    • SureCN4971470
    • C12H17F3N2O4
    • 1367AC
    • ST24037468
    • 1-(6-aminohexyl)pyrrole-2,5-dione;2,2,2-trifluoroacetic acid
    • Trifluoroacetic acid--1-(6-aminohexyl)-1H-pyrrole-2,5-dione (1/1)
    • Mal-C6-amine TFA
    • Mal-C6-amine (TFA)
    • AMY21689
    • SCHEMBL4971470
    • Z3061184035
    • DTXSID50725392
    • EN300-1663655
    • FT-0604046
    • 1-(6-Aminohexyl)-1H-pyrrole-2 pound not5-dione 2 pound not2 pound not2-trifluoroacetate
    • DS-6105
    • AKOS016009946
    • N-(6-Aminohexyl)maleimide trifluoroacetate salt;1-(6-Aminohexyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate
    • HY-W018291
    • MFCD11519191
    • F19861
    • A866126
    • 731862-92-3
    • 1-(6-aminohexyl)-2,5-dihydro-1H-pyrrole-2,5-dione; trifluoroacetic acid
    • CS-W019077
    • DA-75268
    • 1-(6-AMINOHEXYL)PYRROLE-2,5-DIONE; TRIFLUOROACETIC ACID
    • MDL: MFCD11519191
    • Inchi: 1S/C10H16N2O2.C2HF3O2/c11-7-3-1-2-4-8-12-9(13)5-6-10(12)14;3-2(4,5)1(6)7/h5-6H,1-4,7-8,11H2;(H,6,7)
    • InChI Key: RBQIUIPYPXTLRY-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(F)F.O=C1C=CC(N1CCCCCCN)=O

Computed Properties

  • Exact Mass: 310.11404151 g/mol
  • Monoisotopic Mass: 310.11404151 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 314
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 310.27
  • Topological Polar Surface Area: 101

Experimental Properties

  • PSA: 100.70000
  • LogP: 1.70200

Mal-C6-amine TFA Security Information

Mal-C6-amine TFA Pricemore >>

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1-(6-Aminohexyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate
731862-92-3 97%
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$28.0 2025-04-17
Ambeed
A205242-250mg
1-(6-Aminohexyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate
731862-92-3 97%
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$63.0 2025-04-17
Ambeed
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1-(6-Aminohexyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate
731862-92-3 97%
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$146.0 2025-04-17
Ambeed
A205242-5g
1-(6-Aminohexyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate
731862-92-3 97%
5g
$729.0 2025-04-17
Ambeed
A205242-10g
1-(6-Aminohexyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate
731862-92-3 97%
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$1739.00 2022-03-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-20986-250mg
Mal-C6-amine TFA
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731862-92-3 95%
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